Cas no 114289-15-5 (3-(3-methylbutyl)-5-(2-methylpropyl)phenol)

• Product Name: 3-(3-methylbutyl)-5-(2-methylpropyl)phenol
• CAS No: 114289-15-5
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 2612622
• PubChem ID: 71338192
• Update Time: 2025-04-21

3-(3-methylbutyl)-5-(2-methylpropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutyl)-5-(2-methylpropyl)phenol
• QDNXOBZQZXTWDV-UHFFFAOYSA-N
• DTXSID80765807
• 114289-15-5

• Inchi： 1S/C15H24O/c1-11(2)5-6-13-8-14(7-12(3)4)10-15(16)9-13/h8-12,16H,5-7H2,1-4H3
• InChI Key： QDNXOBZQZXTWDV-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1)CCC(C)C)CC(C)C

Computed Properties

• Exact Mass: 220.182715385Da
• Monoisotopic Mass: 220.182715385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų